Cas no 1179057-31-8 (4-Chloro-2-(methoxymethyl)-5-phenylthieno2,3-dpyrimidine)

• Product Name: 4-Chloro-2-(methoxymethyl)-5-phenylthieno2,3-dpyrimidine
• CAS No: 1179057-31-8
• MF: C₁₄H₁₁ClN₂OS
• MW: 290.767940759659
• CID: 4575441
• Update Time: 2025-10-05

4-Chloro-2-(methoxymethyl)-5-phenylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 4-chloro-2-(methoxymethyl)-5-phenyl-
• 4-Chloro-2-(methoxymethyl)-5-phenylthieno2,3-dpyrimidine

• Inchi： 1S/C14H11ClN2OS/c1-18-7-11-16-13(15)12-10(8-19-14(12)17-11)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： LGEYDTOXPHBQJZ-UHFFFAOYSA-N
• SMILES： C1(COC)=NC(Cl)=C2C(C3=CC=CC=C3)=CSC2=N1

Computed Properties

• Exact Mass: 290.028
• Monoisotopic Mass: 290.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Chloro-2-(methoxymethyl)-5-phenylthieno2,3-dpyrimidine

Research Brief on 4-Chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine (CAS: 1179057-31-8)

4-Chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine (CAS: 1179057-31-8) is a thienopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including kinase inhibition, anticancer properties, and antimicrobial effects. The structural uniqueness of this molecule, characterized by the thienopyrimidine core and functional substitutions, makes it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of 4-Chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine and its analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain tyrosine kinases, which are critical targets in cancer therapy. The researchers employed molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action, revealing a high affinity for the ATP-binding site of specific kinases. These findings suggest that this compound could serve as a lead molecule for the development of kinase inhibitors.

In addition to its kinase inhibitory properties, 4-Chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine has also been investigated for its potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the chloro and methoxymethyl substituents in enhancing antibacterial efficacy, providing a foundation for further structural optimization.

The synthetic pathways for 4-Chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine have also been a subject of recent research. A 2023 paper in Organic Process Research & Development detailed a scalable and efficient synthesis route, emphasizing the use of green chemistry principles to minimize environmental impact. The authors reported a high yield and purity of the target compound, which is crucial for its potential industrial-scale production and subsequent pharmacological evaluation.

Despite these promising findings, challenges remain in the development of 4-Chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatile scaffold and demonstrated biological activities make it a valuable candidate for continued research in drug discovery and development.

In conclusion, 4-Chloro-2-(methoxymethyl)-5-phenylthieno[2,3-d]pyrimidine (CAS: 1179057-31-8) represents a promising chemical entity with multiple therapeutic applications. Recent studies have shed light on its kinase inhibitory and antimicrobial properties, as well as efficient synthetic methods. Future research should focus on optimizing its pharmacological profile and exploring its potential in clinical settings.